Cas no 23277-04-5 (Isoquinolinium,2-(phenylmethyl)-, bromide (1:1))

Isoquinolinium,2-(phenylmethyl)-, bromide (1:1) structure
23277-04-5 structure
Product Name:Isoquinolinium,2-(phenylmethyl)-, bromide (1:1)
CAS No:23277-04-5
MF:C16H14BrN
MW:300.193063259125
CID:267479
PubChem ID:10968580
Update Time:2025-04-19

Isoquinolinium,2-(phenylmethyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Isoquinolinium,2-(phenylmethyl)-, bromide (1:1)
    • 2-benzylisoquinolin-2-ium,bromide
    • 2-BENZYLISOQUINOLINIUM BROMIDE
    • 1-benzylisoquinolinium bromide
    • 2-Benzylisochinoliniumbromid
    • 2-benzyl-isoquinolinium,bromide
    • HMS2795H21
    • N-benzylisoquinolinium bromide
    • SCHEMBL3601825
    • SMR000475733
    • FT-0611313
    • CHEMBL1723898
    • Isoquinolinium, 2-(phenylmethyl)-, bromide (1:1)
    • 2-benzylisoquinolin-2-ium bromide
    • 2-benzylisoquinolin-2-ium;bromide
    • DTXSID30450216
    • 23277-04-5
    • NSC-131465
    • NSC131465
    • BURIMAMIDEOXALATE
    • MLS001178430
    • FYT4PG4FMK
    • AKOS024341733
    • Isoquinolinium, 2-(phenylmethyl)-, bromide
    • MDL: MFCD00234913
    • Inchi: 1S/C16H14N.BrH/c1-2-6-14(7-3-1)12-17-11-10-15-8-4-5-9-16(15)13-17;/h1-11,13H,12H2;1H/q+1;/p-1
    • InChI Key: HIGCDVRJXBJGLM-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C=CC2C=CC=CC=2C=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 299.03100
  • Monoisotopic Mass: 299.03096g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

Experimental Properties

  • PSA: 3.88000
  • LogP: 0.17960
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